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Compound of Interest

Compound Name: Phenyl glycidyl ether

Cat. No.: B042473 Get Quote

IUPAC Name: 2-(phenoxymethyl)oxirane CAS Number: 122-60-1

This technical guide provides an in-depth overview of Phenyl Glycidyl Ether (PGE), a

versatile epoxy compound utilized across various scientific and industrial domains. This

document is intended for researchers, scientists, and professionals in drug development,

offering detailed information on its chemical and physical properties, toxicological data,

experimental protocols, and relevant biochemical pathways.

Physicochemical and Toxicological Data
The following tables summarize key quantitative data for Phenyl Glycidyl Ether, facilitating

easy reference and comparison.

Table 1: Physical and Chemical Properties
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Property Value Reference

Molecular Formula C₉H₁₀O₂ [1]

Molecular Weight 150.19 g/mol [1]

Appearance Colorless liquid [1]

Melting Point 3.5 °C (38.3 °F) [2][3]

Boiling Point 245 °C (473 °F) at 760 mmHg [1][2][3]

Density 1.109 g/mL at 25 °C [4]

Vapor Pressure 0.01 mmHg at 20 °C (68 °F) [2]

Vapor Density 4.37 (Air = 1) [2]

Water Solubility 1 to 5 mg/mL at 18 °C (64°F) [2][3]

Flash Point > 93.3 °C (> 200 °F) [2][3]

Refractive Index 1.5307 at 21 °C [3]

Table 2: Toxicological Data
Parameter Value Species Route Reference

LD50 (Oral) 3850 mg/kg Rat Oral [5]

LD50 (Oral) 1400 mg/kg Mouse Oral [5]

LD50 (Dermal) 1500 µL/kg Rabbit Skin [5]

LC50 (Inhalation) >100 ppm / 8H Rat Inhalation [5]

LC50 (Inhalation) >100 ppm / 4H Mouse Inhalation [5]

Table 3: Occupational Exposure Limits
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Organization Limit Notes Reference

OSHA (PEL) 10 ppm (60 mg/m³) 8-hr TWA [6]

NIOSH (REL) 1 ppm (6 mg/m³) 15-minute Ceiling [6]

ACGIH (TLV) 1 ppm (6.1 mg/m³) TWA [6]

IDLH 100 ppm
Potential occupational

carcinogen
[2][6]

Experimental Protocols
This section details methodologies for key experiments involving Phenyl Glycidyl Ether,
providing a foundation for reproducible research.

Synthesis of Phenyl Glycidyl Ether
The industrial synthesis of Phenyl Glycidyl Ether typically involves the reaction of phenol with

epichlorohydrin in the presence of a basic catalyst.[7]

Materials:

Phenol

Epichlorohydrin

Sodium hydroxide (or other suitable base)

Solvent (optional)

Procedure:

Phenol and an excess of epichlorohydrin are charged into a reaction vessel.

A basic catalyst, such as sodium hydroxide, is added portion-wise to the reaction mixture.

This facilitates the initial formation of a halohydrin.

The reaction temperature is controlled to prevent unwanted side reactions.
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Following the formation of the intermediate, a dehydrochlorination step is carried out by

washing with a sodium hydroxide solution, which promotes the formation of the epoxide ring

of Phenyl Glycidyl Ether.

The resulting mixture is then purified, typically through distillation, to isolate the Phenyl
Glycidyl Ether from unreacted starting materials and byproducts like water and sodium

chloride.

A patented method describes a two-step process involving a ring-opening reaction with a

ternary complex catalyst followed by a ring-closure reaction with sodium hydroxide solution.[8]

Determination of Phenyl Glycidyl Ether in Workplace Air
This protocol outlines a method for quantifying PGE in air samples using solvent desorption

gas chromatography.[9][10]

Materials and Equipment:

Activated carbon tubes for sample collection

Personal sampling pump

Desorption solvent: 25% acetone in carbon disulfide

Gas chromatograph with a flame ionization detector (GC-FID)

Appropriate GC column for separation

Procedure:

Sample Collection: Air is drawn through an activated carbon tube at a known flow rate for a

specified time to collect airborne PGE.

Sample Preparation: The collected PGE is desorbed from the carbon tube using a solution of

25% acetone in carbon disulfide.

GC Analysis: An aliquot of the desorption solution is injected into the GC-FID system.
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Quantification: The concentration of PGE is determined by comparing the peak area of the

sample to a calibration curve generated from standards of known concentrations. The linear

range for this method has been reported as 10.0-1109.0 μg/ml.[9][10]

Reaction of Phenyl Glycidyl Ether with Dicyandiamide
This experimental setup serves as a model for studying the curing mechanism of epoxy resins.

[11]

Materials:

Phenyl Glycidyl Ether (PGE)

Dicyandiamide (DICY)

Dimethyl sulfoxide-d6 (DMSO-d6) for NMR analysis

Heating mantle with temperature control

Reflux condenser

Thin-layer chromatography (TLC) supplies

Column chromatography supplies (e.g., silica gel, elution solvent)

Rotary evaporator

Vacuum oven

NMR spectrometer

Procedure:

A mixture of PGE and dicyandiamide (e.g., a 4:1 molar ratio) is heated in a reaction vessel

equipped with a reflux condenser.

The reaction is maintained at a constant temperature (e.g., 120°C) for a set duration (e.g., 4

hours).
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The progress of the reaction is monitored using thin-layer chromatography (TLC).

Upon completion, the reaction products are separated and purified using column

chromatography.

The isolated products are dried under vacuum.

The chemical structures of the products are characterized using ¹H NMR and ¹³C NMR

spectroscopy to elucidate the reaction mechanism.

Signaling Pathways and Logical Relationships
The following diagrams, generated using the DOT language, illustrate key processes involving

Phenyl Glycidyl Ether.

Synthesis of Phenyl Glycidyl Ether
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Halohydrin Intermediate
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Caption: A simplified workflow for the synthesis of Phenyl Glycidyl Ether.

Metabolic Pathway of Phenyl Glycidyl Ether in Rats
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The metabolism of Phenyl Glycidyl Ether in rats proceeds through two primary pathways:

glutathione conjugation and epoxide hydrolysis.[12]
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Caption: Metabolic fate of Phenyl Glycidyl Ether in rats.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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